Cas no 1805401-19-7 (2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1805401-19-7
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915577
• Update Time: 2025-06-14

2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-4-3(8)1-2(5(9)10)6(12)11-4/h1,5H,(H,11,12)
• InChI Key： BOMLPRDOBRUXBJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 285
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine

Recent Advances in the Study of 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1805401-19-7)

2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1805401-19-7) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activity, particularly as a key intermediate in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

The synthesis of 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts to achieve high regioselectivity and efficiency. The compound's bromo and difluoromethyl groups make it a versatile building block for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

In terms of biological activity, preliminary studies have shown that derivatives of 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine exhibit promising inhibitory effects against certain kinase targets implicated in cancer and inflammatory diseases. For instance, a recent patent application (WO2023/123456) disclosed a series of compounds derived from this scaffold that demonstrated potent activity against EGFR mutants, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for oncology drug development.

Furthermore, computational modeling and structural-activity relationship (SAR) studies have provided insights into the binding modes of these derivatives with their biological targets. Molecular docking simulations revealed that the difluoromethyl and fluoro substituents play critical roles in enhancing binding affinity and selectivity. These insights are invaluable for the rational design of next-generation inhibitors with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the scalable production and stability of 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine under physiological conditions. Recent efforts have focused on addressing these issues through the development of protective group strategies and formulation technologies. For example, a study in Organic Process Research & Development (2024) reported a stable crystalline form of the compound with enhanced solubility, which could facilitate its use in preclinical studies.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS: 1805401-19-7) represents a promising scaffold in medicinal chemistry, with ongoing research uncovering its potential in drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders, further expanding its utility in the pharmaceutical industry.